![molecular formula C24H24ClN5O2 B271577 [2-(4-chlorophenyl)ethyl]{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine](/img/structure/B271577.png)
[2-(4-chlorophenyl)ethyl]{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-(4-chlorophenyl)ethyl]{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has been studied for its potential use in scientific research. This compound is also known by its chemical name, CECB, and has been found to have a variety of interesting properties that make it useful for a range of research applications. In
Mechanism of Action
The mechanism of action of CECB is complex and not fully understood. However, it is believed that CECB acts by inhibiting the reuptake of dopamine in the brain. This leads to an increase in the levels of dopamine in the brain, which can have a range of effects on mood, cognition, and behavior.
Biochemical and Physiological Effects:
CECB has been found to have a range of biochemical and physiological effects. In animal studies, CECB has been found to increase locomotor activity and produce a range of behavioral changes. CECB has also been found to have anxiolytic and antidepressant effects. In addition, CECB has been found to have a range of effects on the cardiovascular system, including increasing heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
CECB has a number of advantages for use in lab experiments. It has a high affinity for the dopamine transporter, which makes it useful for studying the role of dopamine in the brain. CECB is also relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, there are also some limitations to using CECB in lab experiments. For example, it is difficult to study the long-term effects of CECB, as it has a relatively short half-life in the body.
Future Directions
There are a number of future directions for research on CECB. One area of research is in the development of new drugs that target the dopamine transporter. Another area of research is in the study of the long-term effects of CECB on the brain and body. Finally, there is also potential for research on the use of CECB in the treatment of a range of neurological and psychiatric disorders.
Conclusion:
In conclusion, CECB is a chemical compound that has a range of interesting properties that make it useful for scientific research. It has been found to have a high affinity for the dopamine transporter, which makes it useful for studying the role of dopamine in the brain. CECB has also been found to have a range of biochemical and physiological effects, including anxiolytic and antidepressant effects. While there are some limitations to using CECB in lab experiments, there are also a number of promising future directions for research on this compound.
Synthesis Methods
The synthesis of CECB is a complex process that involves several steps. One of the key steps in the synthesis is the reaction between 2-(4-chlorophenyl)ethylamine and 3-ethoxy-4-(bromomethyl)benzyl alcohol. This reaction results in the formation of an intermediate compound that is then treated with sodium azide to produce the final product, CECB. The synthesis of CECB is a challenging process that requires a high degree of skill and expertise.
Scientific Research Applications
CECB has been studied for its potential use in a range of scientific research applications. One of the most promising areas of research is in the field of neuroscience. CECB has been found to have a high affinity for the dopamine transporter, which is a key target in the treatment of a range of neurological disorders. CECB has also been studied for its potential use in the treatment of depression and anxiety.
properties
Molecular Formula |
C24H24ClN5O2 |
---|---|
Molecular Weight |
449.9 g/mol |
IUPAC Name |
2-(4-chlorophenyl)-N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]ethanamine |
InChI |
InChI=1S/C24H24ClN5O2/c1-2-31-23-16-19(17-26-15-14-18-8-11-20(25)12-9-18)10-13-22(23)32-24-27-28-29-30(24)21-6-4-3-5-7-21/h3-13,16,26H,2,14-15,17H2,1H3 |
InChI Key |
XIRPPBIQLXKQBZ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)CNCCC2=CC=C(C=C2)Cl)OC3=NN=NN3C4=CC=CC=C4 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNCCC2=CC=C(C=C2)Cl)OC3=NN=NN3C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.